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Compound of Interest

Compound Name: 2-Methylindoline

Cat. No.: B143341 Get Quote

This technical guide provides a comprehensive overview of 2-Methylindoline, a heterocyclic

compound of significant interest in chemical synthesis and pharmaceutical development. It is

intended for researchers, scientists, and professionals in drug development, offering detailed

information on its chemical identifiers, physicochemical properties, and experimental protocols.

Core Chemical Information
2-Methylindoline is an organic compound featuring a bicyclic structure composed of a

benzene ring fused to a five-membered nitrogen-containing ring, with a methyl group at the

second position.[1] This structure makes it a valuable intermediate in the synthesis of a variety

of more complex molecules.[2]

Chemical Identifiers
Accurate identification of chemical compounds is critical in research and development. The

following table summarizes the key identifiers for 2-Methylindoline.
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Identifier Type Value

CAS Number 6872-06-6[1][3][4][5][6]

IUPAC Name 2-methyl-2,3-dihydro-1H-indole[6][7]

Synonyms
α-Methyldihydroindole, 2,3-Dihydro-2-

methylindole, NSC 65598[1][3][5]

Molecular Formula C₉H₁₁N[1][3][4][5]

Molecular Weight 133.19 g/mol [3][6]

InChI
1S/C9H11N/c1-7-6-8-4-2-3-5-9(8)10-7/h2-

5,7,10H,6H2,1H3[1][5]

InChIKey QRWRJDVVXAXGBT-UHFFFAOYSA-N[1][5]

SMILES CC1CC2=CC=CC=C2N1[6]

PubChem CID 23305[2]

EC Number 229-971-0[6]

MDL Number MFCD00005706[2]

Physicochemical Properties
The physical and chemical properties of 2-Methylindoline are essential for its handling,

application in reactions, and for analytical purposes.
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Property Value

Appearance Colorless to pale yellow or brown liquid[1][2][8]

Boiling Point 228-229 °C[8]

Density 1.023 g/mL at 25 °C[8]

Refractive Index n20/D 1.569[8]

Solubility
Soluble in organic solvents.[1] Negligible in

water.[8][9]

Flash Point 93.4 °C (200.1 °F) - closed cup[8]

Storage
Store in a cool, dry, dark place under an inert

atmosphere.[8]

Experimental Protocols
The synthesis of 2-Methylindoline can be achieved through various methods. Below is a

detailed protocol for its preparation via catalytic hydrogenation and cyclization, as adapted from

patent literature.

Synthesis of 2-Methylindoline from 2-chloro-β-methyl
nitrostyrene
This protocol details the preparation of 2-Methylindoline by the catalytic hydrogenation and

subsequent cyclization of 2-chloro-β-methyl nitrostyrene.[10]

Materials:

2-chloro-β-methyl nitrostyrene (198 g, 1 mol)

Raney nickel catalyst (50 g)

Cuprous bromide (30 g, 0.21 mol)

Sodium hydroxide (44 g, 1.1 mol)
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Water (600 g)

Toluene (400 ml)

Hydrogen gas

Equipment:

High-pressure reaction vessel

Stirring apparatus

Heating and cooling system

Filtration apparatus

Reduced pressure distillation apparatus

Gas chromatograph for purity analysis

Procedure:

Charge the high-pressure reaction vessel with 198 g of 2-chloro-β-methyl nitrostyrene, 50 g

of Raney nickel catalyst, 30 g of cuprous bromide, 44 g of sodium hydroxide, and 600 g of

water.

Seal the reactor and pressurize with hydrogen gas to 30 kg.

Heat the reaction mixture to 110 °C and maintain for 6 hours with constant stirring.

Monitor the reaction progress. Upon completion, cool the reactor to room temperature.

Add 400 ml of toluene to the reaction mixture and stir for 30 minutes.

Filter the mixture to recover the catalyst.

Separate the organic layer from the aqueous layer.
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Perform reduced pressure distillation on the organic layer, collecting the fraction at 85-89 °C

/ 5 mmHg.

The collected fraction is the target product, 2-Methylindoline. The expected yield is

approximately 117 g (88%), with a purity of around 99% as determined by gas

chromatography.[10]

Applications and Logical Workflows
2-Methylindoline is a versatile building block in organic synthesis, particularly in the

pharmaceutical industry.[2] It serves as a crucial intermediate for the synthesis of various

bioactive molecules, including inhibitors of NOD1-induced nuclear factor-κB activation,

norepinephrine reuptake inhibitors, and the diuretic agent Indapamide.[9]

Below are diagrams illustrating the experimental workflow for its synthesis and its role as a key

chemical intermediate.
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Caption: Synthesis workflow for 2-Methylindoline.
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Caption: Role of 2-Methylindoline as a synthetic precursor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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